Cas no 1787897-28-2 (N-(2-Aminoethyl)-1-(4-nitrophenyl)sulfonylpiperidine-3-carboxamide)

• Product Name: N-(2-Aminoethyl)-1-(4-nitrophenyl)sulfonylpiperidine-3-carboxamide
• CAS No: 1787897-28-2
• MF: C₁₄H₂₁ClN₄O₅S
• MW: 392.858340978622
• CID: 6439866
• PubChem ID: 86812941
• Update Time: 2025-10-28

N-(2-Aminoethyl)-1-(4-nitrophenyl)sulfonylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)-1-(4-nitrophenyl)sulfonylpiperidine-3-carboxamide

• Inchi： 1S/C14H20N4O5S.ClH/c15-7-8-16-14(19)11-2-1-9-17(10-11)24(22,23)13-5-3-12(4-6-13)18(20)21;/h3-6,11H,1-2,7-10,15H2,(H,16,19);1H
• InChI Key： PNPDDIPTVHSWGC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(N(=O)=O)=CC=1)(N1CCCC(C(=O)NCCN)C1)(=O)=O.Cl

Additional information on N-(2-Aminoethyl)-1-(4-nitrophenyl)sulfonylpiperidine-3-carboxamide

Comprehensive Overview of N-(2-Aminoethyl)-1-(4-nitrophenyl)sulfonylpiperidine-3-carboxamide (CAS: 1787897-28-2)

N-(2-Aminoethyl)-1-(4-nitrophenyl)sulfonylpiperidine-3-carboxamide (CAS: 1787897-28-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both aminoethyl and nitrophenyl groups in its structure makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds, particularly those with piperidine moieties, due to their potential in targeting various enzymes and receptors. The compound N-(2-Aminoethyl)-1-(4-nitrophenyl)sulfonylpiperidine-3-carboxamide is often discussed in the context of enzyme inhibition and signal transduction modulation. Researchers are exploring its role in cancer therapy, neurodegenerative diseases, and inflammatory disorders, aligning with current trends in precision medicine and targeted therapies.

The synthesis of N-(2-Aminoethyl)-1-(4-nitrophenyl)sulfonylpiperidine-3-carboxamide involves multi-step organic reactions, including sulfonylation and amide coupling. Its molecular weight and solubility profile make it suitable for various in vitro and in vivo studies. The compound's CAS number 1787897-28-2 is frequently searched in databases like PubChem and ChemSpider, reflecting its relevance in chemical libraries and high-throughput screening.

One of the most searched questions related to this compound is: "What are the potential applications of N-(2-Aminoethyl)-1-(4-nitrophenyl)sulfonylpiperidine-3-carboxamide in drug discovery?" Studies suggest its utility as a scaffold for kinase inhibitors or G-protein-coupled receptor (GPCR) modulators. Additionally, its nitrophenyl group may contribute to photoaffinity labeling techniques, a hot topic in proteomics research.

From an SEO perspective, keywords such as "sulfonamide piperidine derivatives", "nitrophenyl sulfonamide synthesis", and "aminoethyl carboxamide applications" are highly relevant. These terms align with trending searches in AI-driven drug design and computational chemistry, areas where this compound's 3D molecular structure and electronic properties are analyzed using machine learning algorithms.

In conclusion, N-(2-Aminoethyl)-1-(4-nitrophenyl)sulfonylpiperidine-3-carboxamide (CAS: 1787897-28-2) represents a versatile building block in modern medicinal chemistry. Its combination of sulfonamide, piperidine, and carboxamide functionalities offers broad opportunities for innovation in therapeutic agent development. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, particularly in personalized medicine and biomarker discovery.